2-methyl-N-(pentan-3-ylidene)propane-2-sulfinamide

• Molecular Formula: C9H19NOS
• Molecular Weight: 189.32 g/mol
• IUPAC Name: 2-methyl-N-pentan-3-ylidenepropane-2-sulfinamide
• InChI: InChI=1S/C9H19NOS/c1-6-8(7-2)10-12(11)9(3,4)5/h6-7H2,1-5H3
• InChI Key: NEDGJWKNIJJCAL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NS(=O)C(C)(C)C)CC

Description

2-methyl-N-(pentan-3-ylidene)propane-2-sulfinamide is a useful research compound. Its molecular formula is C9H19NOS and its molecular weight is 189.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 40 mL vial, pentan-3-one (1.049 ml, 9.90 mmol) was dissolved in THF (17 ml). Titanium ethoxide (3.42 ml, 16.50 mmol) was added followed by addition of 2-methylpropane-2-sulfinamide (1.0 g, 8.25 mmol) and the reaction was heated to 90° C. for 36 hr. The reaction was poured into equal volume of brine and stirred for 30 min before filtration through a silica gel pad. The filtrate was dried with sodium sulfate, concentrated and purified over silica gel (hexane-EtOAc 4:1 as eluent) to provide title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.00 (m, 3 H) 1.06-1.13 (m, 3 H) 1.14 (s, 9 H) 2.50 (m, 2 H) 2.62 (m, 2 H). MS (DCI) m/z 190 (M+H)+.